2-Methoxy-5-methylpyrimidine
Overview
Description
“2-Methoxy-5-methylpyrimidine” is a chemical compound with the molecular formula C6H8N2O. It has a molecular weight of 124.14 g/mol . It is used in laboratory chemicals and synthesis of substances .
Synthesis Analysis
The synthesis of similar compounds has been reported in the literature. For instance, 5-Pyrimidylboronic acid and 2-methoxy-5-pyrimidylboronic acid have been synthesized by lithium-halogen exchange reactions on 5-bromopyrimidine and 2-methoxy-5-bromopyrimidine, respectively, followed by reaction with triisopropylborate .
Molecular Structure Analysis
The molecular structure of “2-Methoxy-5-methylpyrimidine” can be analyzed using various techniques such as NIST/EPA/NIH Mass Spectral Library . The InChIKey for this compound is 'BCJLWYKGUBGKFP-UHFFFAOYSA-N’ .
Chemical Reactions Analysis
Chemical reactions involving “2-Methoxy-5-methylpyrimidine” can be studied using various techniques. For example, 5-Pyrimidylboronic acid and 2-methoxy-5-pyrimidylboronic acid have been used in Suzuki cross-coupling reactions with heteroaryl halides .
Physical And Chemical Properties Analysis
The physical and chemical properties of “2-Methoxy-5-methylpyrimidine” can be analyzed using various techniques. For instance, Thermogravimetric analysis (TGA) and the associated differential thermal analysis (DTA) are widely used for the characterization of both as-synthesized and side-wall functionalized single walled carbon nanotubes (SWNTs) .
Scientific Research Applications
Molecular Structure Analysis
The crystal and molecular structures of compounds related to 2-Methoxy-5-methylpyrimidine, such as methyl 1-[(6-methoxy-5-methylpyrimidin-4-yl)methyl]-1H-benzo[d]imidazole-7-carboxylate, have been studied using X-ray and DFT study methods. These investigations contribute to understanding the structural properties of such compounds in scientific research (Richter et al., 2023).
Antiviral Activity Research
Studies on 2,4-Diamino-6-hydroxypyrimidines substituted at position 5, including with a methyl group, have shown potential in inhibiting retrovirus replication in cell culture. This includes a derivative of 2-Methoxy-5-methylpyrimidine, indicating its relevance in antiviral research (Hocková et al., 2003).
Synthesis and Radiolabeling
Research has been conducted on the synthesis of radiolabeled compounds like [14C3]moxonidine, which is related to 2-Methoxy-5-methylpyrimidine. Such studies are crucial for developing radiolabeled compounds for various scientific applications, including drug development and biological tracking (Czeskis, 2004).
NMR Studies on Conformational Characteristics
NMR studies on the molecular conformations of 2-thiopyrimidine nucleotides, which include derivatives of 2-Methoxy-5-methylpyrimidine, have been carried out. These studies provide insights into the inherent conformational characteristics of these molecules, important for understanding their behavior in biological systems (Yokoyama et al., 1979).
Synthetic Methodology Development
Efforts have been made in developing efficient methodologies for synthesizing compounds like alkyl 5-hydroxy-pyridin- and pyrimidin-2-yl acetate, involving 2-Methoxy-5-methylpyrimidine derivatives. Such methodologies are significant for advancing synthetic chemistry and creating new compounds for various applications (Morgentin et al., 2009).
Safety and Hazards
Future Directions
The future directions of “2-Methoxy-5-methylpyrimidine” research could involve further exploration of its potential applications in various fields. For instance, drug conjugates combining a tumor-selective moiety with a cytotoxic agent are effective in delivering the cytotoxic payload directly to the tumor cell, thereby ameliorating the systemic side effects usually associated with cytotoxic chemotherapy .
properties
IUPAC Name |
2-methoxy-5-methylpyrimidine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H8N2O/c1-5-3-7-6(9-2)8-4-5/h3-4H,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BCJLWYKGUBGKFP-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CN=C(N=C1)OC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H8N2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20342237 |
Source
|
| Record name | 2-Methoxy-5-methylpyrimidine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20342237 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
124.14 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Methoxy-5-methylpyrimidine | |
CAS RN |
17758-07-5 |
Source
|
| Record name | 2-Methoxy-5-methylpyrimidine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20342237 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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